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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of key instruments manufactured by Optec,

Inc. that are integral to atmospheric science research. This document details the operational

principles, technical specifications, and experimental protocols for the LPV-4 Transmissometer,

the NGN-3 Integrating Nephelometer, and the SSP series of solid-state photometers. The

information is intended to assist researchers and scientists in understanding and utilizing these

instruments for atmospheric monitoring and data collection.

Optec LPV-4 Transmissometer
The Optec LPV-4 is a long-path transmissometer designed for the continuous and accurate

measurement of atmospheric visibility and extinction coefficient. It operates by measuring the

attenuation of a light beam over a known distance, providing a direct measure of the total

extinction, which includes both scattering and absorption by atmospheric particles and gases.

Principle of Operation
The LPV-4 system consists of a transmitter and a receiver unit placed at a significant distance

from each other. The transmitter emits a modulated light beam of a specific wavelength,

typically 550 nm to align with the peak sensitivity of the human eye in daylight. The receiver

detects the intensity of this light beam. By comparing the transmitted and received light

intensity, the instrument calculates the atmospheric transmittance and the extinction coefficient.
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The modulation of the light source allows the receiver to distinguish the transmitter's signal

from ambient light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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